Cas no 1178514-00-5 (5-fluoro-2-(2-hydroxyphenyl)phenol)

• Product Name: 5-fluoro-2-(2-hydroxyphenyl)phenol
• CAS No: 1178514-00-5
• MF: C₁₂H₉FO₂
• MW: 204.197067022324
• MDL: MFCD18312820
• CID: 2615550
• PubChem ID: 53218535
• Update Time: 2025-05-22

5-fluoro-2-(2-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(2-hydroxyphenyl)phenol
• 2-(4-FLUORO-2-HYDROXYPHENYL)PHENOL
• 2-(4-Fluoro-2-hydroxyphenyl)phenol, 95%
• 4-Fluoro[1,1'-biphenyl]-2,2'-diol
• MFCD18312820
• DTXSID60683459
• 1178514-00-5

• MDL： MFCD18312820
• Inchi： 1S/C12H9FO2/c13-8-5-6-10(12(15)7-8)9-3-1-2-4-11(9)14/h1-7,14-15H
• InChI Key： TYWDYCWZVPKKBS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 204.05865769Da
• Monoisotopic Mass: 204.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-fluoro-2-(2-hydroxyphenyl)phenol

5-Fluoro-2-(2-Hydroxyphenyl)Phenol: A Comprehensive Overview

5-fluoro-2-(2-hydroxyphenyl)phenol, also known by its CAS registry number CAS No. 1178514-00-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, biological activities, and recent advancements related to this compound.

The molecular structure of 5-fluoro-2-(2-hydroxyphenyl)phenol consists of a phenol ring substituted with a fluorine atom at the 5-position and a hydroxyl-substituted phenyl group at the 2-position. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity and interactions with biological systems. The presence of the hydroxyl group introduces hydrogen bonding capabilities, while the fluorine atom adds electronic complexity, making this compound a versatile building block for further chemical modifications.

Recent studies have explored the synthesis of 5-fluoro-2-(2-hydroxyphenyl)phenol through various methodologies. One notable approach involves the Friedel-Crafts acylation reaction, where a fluoro-substituted acyl chloride reacts with a hydroxylated aromatic ring under catalytic conditions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, researchers have investigated alternative routes, such as Suzuki coupling reactions, to introduce the hydroxyl-substituted phenyl group in a more controlled manner.

The biological activity of 5-fluoro-2-(2-hydroxyphenyl)phenol has been a focal point of recent research efforts. In vitro studies have demonstrated its potential as an antioxidant agent, with experiments showing significant radical scavenging activity. This property is attributed to the hydroxyl group's ability to donate electrons and neutralize reactive oxygen species (ROS). Furthermore, preliminary assays indicate that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

In terms of pharmacokinetics, recent investigations have focused on understanding the absorption, distribution, metabolism, and excretion (ADME) profiles of 5-fluoro-2-(2-hydroxyphenyl)phenol. These studies suggest that the compound has moderate bioavailability and is metabolized primarily through cytochrome P450 enzymes. However, further research is needed to fully characterize its pharmacokinetic behavior in vivo.

The environmental impact of 5-fluoro-2-(2-hydroxyphenyl)phenol has also been assessed in recent years. Ecotoxicology studies reveal that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. Its degradation pathways in natural environments have been studied, with findings indicating that microbial degradation plays a significant role in its biodegradation process.

In conclusion, 5-fluoro-2-(2-hydroxyphenyl)phenol, or CAS No. 1178514-00-5, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis and biological evaluation techniques, positions it as a valuable tool for future research and development.